Cas no 953421-72-2 (4-bromo-7-chloroIsoquinoline)
4-bromo-7-chloroIsoquinoline structure
Product Name:4-bromo-7-chloroIsoquinoline
CAS No:953421-72-2
MF:C9H5BrClN
MW:242.499700307846
MDL:MFCD21604719
CID:2107017
PubChem ID:56973329
Update Time:2025-04-21
4-bromo-7-chloroIsoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-7-chloroIsoquinoline
- 4-Bromo-7-chloro-isoquinoline
- AKOS024157604
- MFCD21604719
- DTXSID00719903
- DA-00241
- 953421-72-2
- ZQABKYUYLHWNCU-UHFFFAOYSA-N
- K10019
- CS-0227230
- SB40213
- EN300-139943
- Z1416189864
- SY157431
- AS-49606
- SCHEMBL4064559
- DTXCID20670648
- DNB42172
- 867-003-4
-
- MDL: MFCD21604719
- Inchi: 1S/C9H5BrClN/c10-9-5-12-4-6-3-7(11)1-2-8(6)9/h1-5H
- InChI Key: ZQABKYUYLHWNCU-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC2C=C(C=CC=21)Cl
Computed Properties
- Exact Mass: 240.92939g/mol
- Monoisotopic Mass: 240.92939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12.9Ų
4-bromo-7-chloroIsoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189005099-250mg |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 97% | 250mg |
197.96 USD | 2021-06-01 | |
| Alichem | A189005099-1g |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 95% | 1g |
$1540.00 | 2023-08-31 | |
| Alichem | A189005099-5g |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 97% | 5g |
1,564.57 USD | 2021-06-01 | |
| Chemenu | CM229440-1g |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 97% | 1g |
$473 | 2021-08-04 | |
| Chemenu | CM229440-5g |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 97% | 5g |
$1420 | 2021-08-04 | |
| TRC | B594160-2.5mg |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B594160-5mg |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 5mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B594160-25mg |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 25mg |
$ 320.00 | 2022-06-07 | ||
| abcr | AB460975-1 g |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 1g |
€1,634.80 | 2022-06-10 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0390-1g |
4-Bromo-7-chloro-isoquinoline |
953421-72-2 | 97% | 1g |
¥8726.45 | 2025-04-11 |
4-bromo-7-chloroIsoquinoline Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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